![molecular formula C19H27F3N4O B2892261 N-(cyclohexylmethyl)-1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carboxamide CAS No. 1775385-66-4](/img/structure/B2892261.png)
N-(cyclohexylmethyl)-1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(cyclohexylmethyl)-1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H27F3N4O and its molecular weight is 384.447. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Properties
N-(cyclohexylmethyl)-1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carboxamide and its derivatives have shown promising results in the field of cancer research. One study revealed that derivatives of this compound demonstrated significant anti-angiogenic and DNA cleavage activities, suggesting their potential as anticancer agents. These derivatives inhibited the formation of blood vessels in vivo and exhibited strong DNA binding and cleavage abilities, highlighting their potential in cancer treatment (Kambappa et al., 2017).
Metabolism in Chronic Myelogenous Leukemia Patients
Research has also been conducted on the metabolism of compounds closely related to this compound in chronic myelogenous leukemia (CML) patients. For instance, a study on Flumatinib, an antineoplastic tyrosine kinase inhibitor, highlighted its metabolism and excretion in CML patients, providing insights into the metabolic pathways of similar compounds in humans (Gong et al., 2010).
Synthesis and Biological Evaluation of Derivatives
Various studies have been focused on synthesizing and evaluating the biological activities of derivatives of this compound. One such research involved the synthesis of novel pyrazolopyrimidines derivatives, which were then tested for their anticancer and anti-5-lipoxygenase activities (Rahmouni et al., 2016).
Radioligand for Imaging Serotonin Receptors
This compound and its derivatives have also been explored in the field of neuroscience. For example, a study evaluated the use of 18F-Mefway, a derivative, for the quantification of 5-HT1A receptors in human subjects. The study compared 18F-Mefway with 18F-FCWAY and provided insights into the potential application of these compounds in imaging serotonin receptors (Choi et al., 2015).
Synthesis and Analysis for Quality Control
Another research aspect involves the synthesis and analysis of related compounds for quality control purposes. A study developed a nonaqueous capillary electrophoresis method for the separation of Imatinib mesylate and related substances, including derivatives of the compound , which is crucial for ensuring the quality and efficacy of pharmaceutical products (Ye et al., 2012).
Properties
IUPAC Name |
N-(cyclohexylmethyl)-1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27F3N4O/c1-13-24-16(19(20,21)22)11-17(25-13)26-9-7-15(8-10-26)18(27)23-12-14-5-3-2-4-6-14/h11,14-15H,2-10,12H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMQRKCXDMOJHPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCC(CC2)C(=O)NCC3CCCCC3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27F3N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.